Cas no 1217501-27-3 ({1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid)
1217501-27-3 structure
Product Name:{1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid
CAS No:1217501-27-3
MF:C9H15BN2O4
MW:226.037402391434
MDL:MFCD15143457
CID:856835
PubChem ID:53216326
Update Time:2025-04-19
{1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (1-(tert-Butoxycarbonyl)-3-methyl-1H-pyrazol-5-yl)boronic acid
- 1-BOC-3-Methylpyrazole-5-boronic acid
- 1-tert-butoxycarbonyl-3-methylpyrazole-5-boronic acid
- ACMC-209agz
- AG-L-21039
- ANW-17841
- CTK4B2694
- SureCN359804
- {1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid
- AS-55543
- I12041
- JCGANVBFCXPIOL-UHFFFAOYSA-N
- MFCD15143457
- [1-(tert-Butoxycarbonyl)-3-methyl-1H-pyrazol-5-yl]boronic acid
- [5-methyl-2-[(2-methylpropan-2-yl)oxycarbonyl]pyrazol-3-yl]boronic acid
- C9H15BN2O4
- SY107067
- (2-tert-butoxycarbonyl-5-methyl-pyrazol-3-yl)boronic acid
- 1H-Pyrazole-1-carboxylic acid, 5-borono-3-methyl-, 1-(1,1-dimethylethyl) ester
- DB-363342
- 2-(TERT-BUTOXYCARBONYL)-5-METHYLPYRAZOL-3-YLBORONIC ACID
- 1-Boc-3-methyl-1H-pyrazole-5-boronic Acid
- SCHEMBL359804
- 1-(tert-Butoxycarbonyl)-3-methyl-1H-pyrazol-5-ylboronic acid
- CS-0101368
- 1217501-27-3
- DTXSID20681572
- 1-Boc-3-methyl-1H-pyrazole-5-boronicAcid
- AKOS015837071
-
- MDL: MFCD15143457
- Inchi: 1S/C9H15BN2O4/c1-6-5-7(10(14)15)12(11-6)8(13)16-9(2,3)4/h5,14-15H,1-4H3
- InChI Key: JCGANVBFCXPIOL-UHFFFAOYSA-N
- SMILES: O(C(N1C(B(O)O)=CC(C)=N1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 226.112
- Monoisotopic Mass: 226.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.6A^2
Experimental Properties
- Color/Form: No data available
- Density: Not available
- Melting Point: Not available
- Boiling Point: 394.5±52.0℃ at 760 mmHg
- Flash Point: Not available
- PSA: 84.58000
- LogP: -0.34550
- Vapor Pressure: Not available
{1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
{1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131152-100mg |
(1-(tert-butoxycarbonyl)-3-methyl-1H-pyrazol-5-yl)boronic acid |
1217501-27-3 | 95+% | 100mg |
$71 | 2021-08-05 | |
| Chemenu | CM131152-250mg |
(1-(tert-butoxycarbonyl)-3-methyl-1H-pyrazol-5-yl)boronic acid |
1217501-27-3 | 95+% | 250mg |
$111 | 2021-08-05 | |
| Chemenu | CM131152-1g |
(1-(tert-butoxycarbonyl)-3-methyl-1H-pyrazol-5-yl)boronic acid |
1217501-27-3 | 95+% | 1g |
$298 | 2021-08-05 | |
| Chemenu | CM131152-5g |
(1-(tert-butoxycarbonyl)-3-methyl-1H-pyrazol-5-yl)boronic acid |
1217501-27-3 | 95+% | 5g |
$1373 | 2021-08-05 | |
| Ambeed | A302406-100mg |
1-Boc-3-methyl-1H-pyrazole-5-boronic Acid |
1217501-27-3 | 95% | 100mg |
$11.0 | 2024-04-25 | |
| Ambeed | A302406-250mg |
1-Boc-3-methyl-1H-pyrazole-5-boronic Acid |
1217501-27-3 | 95% | 250mg |
$27.0 | 2024-04-25 | |
| Ambeed | A302406-1g |
1-Boc-3-methyl-1H-pyrazole-5-boronic Acid |
1217501-27-3 | 95% | 1g |
$101.0 | 2024-04-25 | |
| Ambeed | A302406-5g |
1-Boc-3-methyl-1H-pyrazole-5-boronic Acid |
1217501-27-3 | 95% | 5g |
$365.0 | 2024-04-25 | |
| Apollo Scientific | OR360357-250mg |
1-BOC-3-Methylpyrazole-5-boronic acid |
1217501-27-3 | 0.97 | 250mg |
£21.00 | 2025-03-21 | |
| Chemenu | CM131152-250mg |
(1-(tert-butoxycarbonyl)-3-methyl-1H-pyrazol-5-yl)boronic acid |
1217501-27-3 | 95+% | 250mg |
$79 | 2022-06-14 |
{1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
1217501-27-3 ({1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid) Related Products
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